2-Methoxy-4-(2-oxoethyl)phenyl acetate
Overview
Description
2-Methoxy-4-(2-oxoethyl)phenyl acetate, also known as MDP2P, is a chemical compound that is widely used in the field of scientific research. This compound is a precursor to the synthesis of various drugs, such as MDMA and MDA, which are commonly used as recreational drugs. However,
Mechanism of Action
The mechanism of action of 2-Methoxy-4-(2-oxoethyl)phenyl acetate is not well-understood. However, it is known that 2-Methoxy-4-(2-oxoethyl)phenyl acetate acts as a precursor to the synthesis of various drugs, which then act on specific receptors in the brain. These drugs are known to affect the levels of certain neurotransmitters, such as serotonin and dopamine, which are involved in mood regulation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-Methoxy-4-(2-oxoethyl)phenyl acetate have not been extensively studied. However, it is known that the drugs synthesized from 2-Methoxy-4-(2-oxoethyl)phenyl acetate can have various effects on the body, such as increased heart rate, blood pressure, and body temperature. Additionally, these drugs can cause changes in mood and perception.
Advantages and Limitations for Lab Experiments
One advantage of using 2-Methoxy-4-(2-oxoethyl)phenyl acetate in lab experiments is its ability to act as a precursor to the synthesis of various drugs. This allows researchers to study the effects of these drugs on the body and brain. However, one limitation of using 2-Methoxy-4-(2-oxoethyl)phenyl acetate is its potential for abuse. This compound is a precursor to the synthesis of recreational drugs, which can be dangerous if not used properly.
Future Directions
There are several future directions for the study of 2-Methoxy-4-(2-oxoethyl)phenyl acetate and its derivatives. One direction is the synthesis of new drugs with improved therapeutic properties. Additionally, research can be conducted to better understand the mechanism of action of 2-Methoxy-4-(2-oxoethyl)phenyl acetate and its derivatives. Finally, studies can be conducted to determine the potential risks and benefits of using these drugs for therapeutic purposes.
Conclusion:
In conclusion, 2-Methoxy-4-(2-oxoethyl)phenyl acetate is a useful compound in the field of scientific research due to its ability to act as a precursor to the synthesis of various drugs. While this compound has been associated with recreational drug use, its potential for therapeutic applications cannot be overlooked. Further research is needed to fully understand the biochemical and physiological effects of 2-Methoxy-4-(2-oxoethyl)phenyl acetate and its derivatives, as well as their potential for therapeutic use.
Scientific Research Applications
2-Methoxy-4-(2-oxoethyl)phenyl acetate is a useful compound in the field of scientific research due to its ability to act as a precursor to the synthesis of various drugs. These drugs have been studied for their potential therapeutic applications, such as in the treatment of post-traumatic stress disorder and anxiety. Additionally, 2-Methoxy-4-(2-oxoethyl)phenyl acetate has been studied for its potential use in the synthesis of new drugs with improved therapeutic properties.
properties
IUPAC Name |
[2-methoxy-4-(2-oxoethyl)phenyl] acetate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12O4/c1-8(13)15-10-4-3-9(5-6-12)7-11(10)14-2/h3-4,6-7H,5H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BWZDXKNPBFFWDJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OC1=C(C=C(C=C1)CC=O)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
208.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methoxy-4-(2-oxoethyl)phenyl acetate | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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